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Compound of Interest

Compound Name: (Phenyilthio)acetic acid

(Phenylthio)acetic acid (PTAA), with its unique structure incorporating a phenylthio group and
a carboxylic acid moiety, serves as a versatile and valuable building block in medicinal
chemistry. Its dual functionality allows for a variety of chemical modifications, making it an
attractive scaffold for the synthesis of a diverse range of biologically active molecules. These
application notes provide an overview of the utility of PTAA in the development of antimicrobial
and anti-inflammatory agents, complete with detailed experimental protocols and biological
data for researchers, scientists, and drug development professionals.

Application as a Precursor for Antimicrobial
Benzothiazoles

The benzothiazole ring is a prominent heterocyclic scaffold found in numerous compounds with
a wide array of pharmacological activities, including antimicrobial, anticancer, and
anticonvulsant properties. (Phenylthio)acetic acid can be utilized as a carboxylic acid
component in the condensation reaction with 2-aminothiophenol to synthesize 2-substituted
benzothiazoles, which have shown promising antimicrobial activity.

Logical Workflow for Benzothiazole Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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